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Compound of Interest

Compound Name: (-)-Bornyl chloride

Cat. No.: B12756440 Get Quote

An In-depth Technical Guide to the Physical Properties of (-)-Bornyl Chloride Enantiomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical properties of the enantiomers of

Bornyl chloride, with a focus on (-)-Bornyl chloride. Enantiomers are stereoisomers that are

non-superimposable mirror images of each other. A critical concept in stereochemistry is that

enantiomers exhibit identical physical properties, such as melting point, boiling point, and

solubility, in an achiral environment.[1][2] Their only distinguishing physical characteristic is

their interaction with plane-polarized light, known as optical activity, where they rotate the light

in equal but opposite directions.[2][3]

Core Physical Properties
(-)-Bornyl chloride and its enantiomer, (+)-Bornyl chloride, are bicyclic monoterpene chlorides.

Their physical properties are crucial for their identification, purification, and application in

various fields, including as a chemical intermediate in synthesis.[4]

Data Presentation
The quantitative physical properties of Bornyl chloride enantiomers are summarized in the

tables below.

Table 1: General and Calculated Physical Properties
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Property Value Source

Molecular Formula C₁₀H₁₇Cl [4][5][6]

Molecular Weight 172.69 g/mol [4][5][7][8]

IUPAC Name ((-)-enantiomer)
(1S,2R,4S)-2-chloro-1,7,7-

trimethylbicyclo[2.2.1]heptane
[5][8]

IUPAC Name ((+)-enantiomer)
(1R,2S,4R)-2-chloro-1,7,7-

trimethylbicyclo[2.2.1]heptane
[4]

CAS Number ((-)-enantiomer) 33602-15-2 [5][8]

CAS Number ((+)-enantiomer) 30462-53-4 [4]

CAS Number (racemic) 464-41-5 [7][9]

Density 1.01 g/cm³ [6]

XLogP3 4 [5][6]

Hydrogen Bond Donor Count 0 [5][6]

Hydrogen Bond Acceptor

Count
0 [6]

Rotatable Bond Count 0 [6]

Table 2: Experimentally Determined Physical Properties
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Property (-)-Bornyl chloride (+)-Bornyl chloride Source

Appearance

Colorless, crystalline

solid with a camphor-

like odor

Colorless, crystalline

solid with a camphor-

like odor

[4][7]

Melting Point 132 °C 132 °C [7]

Boiling Point 207-208 °C 207-208 °C [7]

Specific Rotation [α] Levorotatory (-) Dextrorotatory (+) [8]

Solubility

Practically insoluble in

water; soluble in

alcohol and ether.

Practically insoluble in

water; soluble in

alcohol and ether.

[7]

Experimental Protocols
Detailed methodologies for determining the key physical properties of (-)-Bornyl chloride are

provided below. The same protocols are applicable for its (+)-enantiomer.

Melting Point Determination
The melting point is a critical indicator of purity for a crystalline solid.[10]

Methodology: Capillary Method using a Mel-Temp Apparatus

Sample Preparation: A small amount of dry, powdered (-)-Bornyl chloride is placed in a

capillary tube, which is then tapped to ensure the sample is packed at the bottom.[11]

Apparatus Setup: The capillary tube is inserted into a calibrated melting point apparatus,

such as a Mel-Temp.[10][11]

Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the

expected melting point of 132°C.[12] The heating rate is then reduced to 1-2°C per minute to

allow for accurate observation.[10][12]

Observation: The temperature at which the first liquid appears (onset of melting) and the

temperature at which the last solid particle disappears (completion of melting) are recorded
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as the melting point range.[10] For a pure compound, this range should be narrow (0.5-

1.0°C).[10]

Boiling Point Determination
The boiling point is determined for liquid samples; however, as Bornyl chloride is a solid at

room temperature, this measurement is less common for routine identification but is a key

physical constant.

Methodology: Thiele Tube Method

Sample Preparation: A small amount of (-)-Bornyl chloride is placed in a small test tube. A

capillary tube, sealed at one end, is inverted and placed inside the test tube with the open

end submerged in the sample.[13]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point liquid, such as mineral oil.[13][14]

Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample evenly.[13][14]

Observation: As the sample heats up, a stream of bubbles will emerge from the inverted

capillary tube. Heating is continued until a steady stream of bubbles is observed, indicating

the sample has reached its boiling point. The heat is then removed. The temperature at

which the liquid just begins to be drawn back into the capillary tube is recorded as the boiling

point.[13][14]

Specific Rotation Determination
Optical activity is the definitive property to distinguish between enantiomers.

Methodology: Polarimetry

Solution Preparation: A precisely weighed sample of (-)-Bornyl chloride is dissolved in a

specific volume of a suitable achiral solvent (e.g., ethanol or chloroform) to a known

concentration (c, in g/mL).

Polarimeter Setup: A polarimeter is calibrated using a blank (the pure solvent).
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Measurement: The prepared solution is placed in a polarimeter cell of a known path length (l,

in decimeters). The angle of rotation (α) of plane-polarized light by the solution is measured

at a specific temperature (T) and wavelength (λ, typically the sodium D-line at 589 nm).

Calculation: The specific rotation [α] is calculated using the formula: [α]Tλ = α / (l * c)

For (-)-Bornyl chloride, the value will be negative, while for (+)-Bornyl chloride, it will be

positive with the same magnitude.

Mandatory Visualizations
Experimental Workflow Diagrams
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Sample Preparation

Measurement

Result

Dry, powdered (-)-Bornyl chloride

Pack into capillary tube

Insert into Mel-Temp apparatus

Rapid heating to ~120°C

Slow heating (1-2°C/min)

Observe melting range

Record Melting Point

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Sample Preparation

Measurement in Thiele Tube

Result

(-)-Bornyl chloride in test tube

Insert inverted capillary tube

Attach to thermometer

Heat Thiele tube side arm

Observe steady stream of bubbles

Remove heat and cool

Observe liquid entering capillary

Record Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Sample Preparation

Measurement with Polarimeter

Calculation

Weigh (-)-Bornyl chloride

Dissolve in achiral solvent to known concentration (c)

Fill polarimeter cell (known length, l)

Calibrate polarimeter with blank

Measure angle of rotation (α)

Calculate Specific Rotation [α] = α / (l * c)

Click to download full resolution via product page

Caption: Workflow for Specific Rotation Determination.

Signaling Pathways
It is important to note that as a small organic molecule, (-)-Bornyl chloride is not known to be

directly involved in biological signaling pathways in the way that endogenous ligands or drugs

that target specific receptors are. Its primary relevance in a pharmaceutical context is as a

chiral building block or intermediate in the synthesis of more complex, biologically active

molecules. Therefore, a diagram of a signaling pathway directly involving (-)-Bornyl chloride
would not be appropriate. The chirality of this precursor can be critical in determining the

stereochemistry and, consequently, the biological activity and signaling pathway engagement

of the final drug product.
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Conclusion
The physical properties of (-)-Bornyl chloride are well-defined, with its optical activity being

the key feature that distinguishes it from its enantiomer. The experimental protocols provided

herein offer standardized methods for the verification of these properties, which is essential for

quality control in research and drug development. The provided workflows offer a clear visual

guide to these experimental processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12756440#physical-properties-of-bornyl-chloride-
enantiomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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